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Compound of Interest

3-Bromo-2,3-dihydrothiophene
Compound Name:

1,1-dioxide
CAS No.: 53336-42-8
Cat. No.: B1266585

Get Quote
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Sulfur-containing heterocycles are foundational components in organic synthesis and medicinal
chemistry.[1] Within this class, the dihydrothiophene dioxide scaffold, often referred to as
sulfolene, is of particular interest. The powerful electron-withdrawing nature of the sulfone
group significantly influences the electronic properties of the five-membered ring, rendering it a
versatile intermediate.[1] The introduction of a bromine atom at the 3-position, as in 3-Bromo-
2,3-dihydrothiophene 1,1-dioxide, creates a highly valuable synthetic intermediate. This
"activated" vinyl bromide is primed for a variety of transformations, including nucleophilic
substitutions and cross-coupling reactions, making it a key precursor for introducing the
sulfolene moiety into more complex molecular architectures.

Physicochemical and Structural Properties
Molecular Identity

The fundamental structural and identifying information for 3-Bromo-2,3-dihydrothiophene 1,1-
dioxide is summarized below.
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Identifier Value Source(s)
CAS Number 53336-42-8 [2][3]
Molecular Formula C4HsBrO2S [2][3]
Molecular Weight 197.05 g/mol [2][3]
SMILES C1C(C=CS1(=0)=0)Br [3]

InChi Key OFHNLUNDNLABJQ-

UHFFFAOYSA-N

Physical Properties

While specific experimental data for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide are not

widely published, the properties can be estimated based on its parent compound, 2,3-

dihydrothiophene 1,1-dioxide (2-Sulfolene), and related brominated structures.

Value (Target Value (Reference Reference
Property
Compound) Compound) Compound
White to off-white ) )
) ) ] ) 2,3-dihydrothiophene
Appearance crystalline solid Crystalline solid o
1,1-dioxide
(Expected)
Not reported. ) )
_ _ _ 2,3-dihydrothiophene
Melting Point Expected to be higher  48.5-49.5 °C T
1,1-dioxide[4]
than 49.5 °C.
Not reported. ] ]
N ) 306.5°C @ 760 2,3-dihydrothiophene
Boiling Point Expected >307 °C T
) - mmHg 1,1-dioxide[4]
with decomposition.
) Not reported. 2,3-dihydrothiophene
Density 1.333 g/cm3 T
Expected >1.33 g/cm3 1,1-dioxide[4]
Soluble in chlorinated Soluble in water and . ]
. , 2,5-Dihydrothiophene
Solubility solvents, THF, many organic

acetone.

solvents.

1,1-dioxide[5]
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Spectroscopic Characterization Profile (Predicted)

Definitive spectral data for this compound is not readily available in the literature. However, a
robust prediction of its key spectroscopic features can be made based on its structure and data
from analogous compounds.

Infrared (IR) Spectroscopy

The most prominent features in the IR spectrum are expected to be the strong, characteristic
stretches of the sulfone group.

SO2 Asymmetric Stretch: ~1300-1350 cm~1

SO2 Symmetric Stretch: ~1120-1160 cm~1

C=C Stretch (vinyl): ~1610-1640 cm~1

C-Br Stretch; ~550-650 cm—!

Nuclear Magnetic Resonance (NMR) Spectroscopy

The asymmetry of the molecule makes all four carbons and all five protons chemically non-
equivalent.

IH NMR (Predicted, 400 MHz, CDCls3):

H4 (vinyl): ~6.8-7.1 ppm (doublet of doublets). Coupled to H5 and H3.

H5 (vinyl): ~6.2-6.5 ppm (doublet of doublets). Coupled to H4 and H2 protons.

H3 (methine): ~5.0-5.3 ppm (multiplet). Coupled to H2 protons and H4. Deshielded by the
adjacent bromine.

H2 (methylene): Two distinct signals expected in the ~3.2-3.8 ppm range (multiplets).
Diastereotopic protons coupled to each other and to H3 and H5.

13C NMR (Predicted, 100 MHz, CDCIs):

e C4 (vinyl): ~140-145 ppm.
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e C5 (vinyl): ~125-130 ppm.
e C2 (methylene): ~55-60 ppm.

e C3 (methine): ~45-50 ppm. Significantly shielded by the heavy bromine atom.[6]

Representative Synthesis and Purification Protocol

The most reliable and frequently cited conceptual pathway to 3-Bromo-2,3-dihydrothiophene
1,1-dioxide involves a two-step sequence starting from the commercially available 2,5-
dihydrothiophene 1,1-dioxide (3-sulfolene).[1][5] This process involves an electrophilic addition
of bromine across the double bond, followed by a base-mediated elimination of hydrogen
bromide.

Synthesis Workflow
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Step 1: Bromination

(Z,S-Dihydrothiophene 1,1-Dioxide)

Brz, H20

0

3,4-Dibromotetrahydrothiophene 1,1-Dioxid(9

Base (e.g., EtsN), CH2Cl2

Step 2: Dehydrobromination

@-Bromo-z,3-dihydrothiophene 1,1-Dioxid69

Workup

Purification
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ecrystallization

(Pure ProducD

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Step-by-Step Methodology

PART A: Synthesis of 3,4-Dibromotetrahydrothiophene-1,1-dioxide[5]
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e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a
dropping funnel, suspend 11.8 g (0.1 mol) of 2,5-dihydrothiophene-1,1-dioxide in 100 mL of
water.

o Bromine Addition: Cool the flask in an ice bath. Slowly add 16.0 g (5.1 mL, 0.1 mol) of
bromine from the dropping funnel to the stirred suspension over 30 minutes. Maintain the
temperature below 10 °C.

o Causality: The slow, cooled addition controls the exothermic reaction and minimizes side-
product formation. Water serves as a polar medium that facilitates the formation of the
cyclic bromonium ion intermediate.[7]

e Reaction Completion: After the addition is complete, allow the mixture to warm to room
temperature and stir for an additional 2 hours. The initial white suspension will be replaced
by a dense, white precipitate of the dibromo-adduct.

« |solation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with
cold water (3 x 30 mL) to remove any residual HBr, followed by a small amount of cold
ethanol to aid in drying.

e Drying: Dry the product under vacuum to a constant weight. The yield of 3,4-
dibromotetrahydrothiophene-1,1-dioxide is typically >90%. This intermediate is often of

sufficient purity for the next step.
PART B: Dehydrobromination to 3-Bromo-2,3-dihydrothiophene 1,1-dioxide[1]

e Reaction Setup: In a 500 mL flask, dissolve 27.8 g (0.1 mol) of the dried 3,4-
dibromotetrahydrothiophene-1,1-dioxide from Part A in 250 mL of dichloromethane (DCM).

o Base Addition: Cool the solution in an ice bath. Slowly add 12.1 g (16.7 mL, 0.12 mol) of
triethylamine (EtsN) dropwise over 30 minutes.

o Causality: Triethylamine acts as a non-nucleophilic base to abstract a proton, initiating an
E2 elimination mechanism to form the double bond and expel a bromide ion. A slight
excess of base ensures complete reaction.
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e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours.
The progress can be monitored by TLC (e.g., 30% ethyl acetate in hexanes), observing the
consumption of the starting material. The formation of triethylammonium bromide salt will be

evident as a white precipitate.

o Workup: Filter the reaction mixture to remove the ammonium salt. Transfer the filtrate to a
separatory funnel and wash sequentially with 1M HCI (2 x 50 mL), saturated NaHCOs
solution (50 mL), and brine (50 mL).

o Self-Validation: This washing sequence is critical. The acid wash removes excess
triethylamine, the bicarbonate wash removes any residual acid, and the brine wash aids in
breaking emulsions and removing water from the organic layer.

 Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOea), filter, and
concentrate the solvent using a rotary evaporator. The crude product is typically an off-white
solid. Recrystallize from a suitable solvent system, such as ethanol or an ethyl
acetate/hexanes mixture, to yield pure 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Chemical Reactivity and Synthetic Utility

The reactivity of the title compound is dominated by the interplay between the electron-
withdrawing sulfone group and the carbon-bromine bond.

» Nucleophilic Attack: The sulfone group polarizes the double bond, making the C5 position
susceptible to conjugate addition by soft nucleophiles.

e Substitution at C3: The C-Br bond is the primary site for nucleophilic substitution, allowing for
the introduction of a wide array of functional groups.

» Diels-Alder Chemistry: While the parent 2-sulfolene can undergo retro-Diels-Alder reactions
to generate butadiene, the brominated derivative is more commonly used as a dienophile or
as a building block after further functionalization.

Caption: Key reactivity sites on 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

Safety, Handling, and Storage
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Hazard Assessment

No specific toxicology data is available for 3-Bromo-2,3-dihydrothiophene 1,1-dioxide.

However, based on analogous structures such as 3-bromothiophene and 3-sulfolene, the

following hazards should be assumed:

o Acute Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[8]

Irritation: Causes serious eye irritation and may cause skin and respiratory irritation.[9]

Thermal Decomposition: When heated to decomposition, it may emit toxic fumes of sulfur
oxides (SOx) and hydrogen bromide (HBr).

Recommended Handling Procedures

Engineering Controls: Handle exclusively in a certified chemical fume hood with good
ventilation.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile is a suitable
choice for incidental contact), a flame-retardant lab coat, and ANSI-approved safety glasses
or goggles.

Handling: Avoid creating dust. Keep away from heat, sparks, and open flames. Ground all
equipment when transferring material to prevent static discharge.[3]

Storage and Stability

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Storing under an inert atmosphere (Nitrogen or Argon) is recommended for long-term
stability.

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

Conclusion

3-Bromo-2,3-dihydrothiophene 1,1-dioxide is a potent and versatile chemical intermediate

whose value is derived from its unique electronic and structural features. The electron-

withdrawing sulfone group activates the molecule for a range of chemical transformations,
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primarily centered around the reactive carbon-bromine bond. The synthesis, while requiring
careful execution, is straightforward and proceeds from readily available starting materials. By
understanding its physical properties, reactivity, and handling requirements as detailed in this
guide, researchers can effectively and safely integrate this powerful building block into their
synthetic programs to accelerate discovery in drug development and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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